Cas no 2680571-44-0 (4-Cyano-2-(2,2,2-trifluoroacetamido)butanoic acid)

• Product Name: 4-Cyano-2-(2,2,2-trifluoroacetamido)butanoic acid
• CAS No: 2680571-44-0
• MF: C₇H₇F₃N₂O₃
• MW: 224.137292146683
• CID: 5646799
• PubChem ID: 165939111
• Update Time: 2025-08-05

4-Cyano-2-(2,2,2-trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680571-44-0
• 4-cyano-2-(2,2,2-trifluoroacetamido)butanoic acid
• EN300-28274339
• 4-Cyano-2-(2,2,2-trifluoroacetamido)butanoic acid

• Inchi： 1S/C7H7F3N2O3/c8-7(9,10)6(15)12-4(5(13)14)2-1-3-11/h4H,1-2H2,(H,12,15)(H,13,14)
• InChI Key： NZENHCHTZWOQHX-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)CCC#N)=O)(F)F

Computed Properties

• Exact Mass: 224.04087658g/mol
• Monoisotopic Mass: 224.04087658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 90.2Ų

Additional information on 4-Cyano-2-(2,2,2-trifluoroacetamido)butanoic acid

4-Cyano-2-(2,2,2-trifluoroacetamido)butanoic Acid: A Comprehensive Overview

CAS No. 2680571-44-0, commonly referred to as 4-Cyano-2-(2,2,2-trifluoroacetamido)butanoic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyano group and a trifluoroacetamido substituent. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 4-Cyano-2-(2,2,2-trifluoroacetamido)butanoic acid involves a multi-step process that typically begins with the preparation of the trifluoroacetamide moiety. This is followed by the introduction of the cyano group at the fourth position of the butanoic acid backbone. The reaction conditions are carefully optimized to ensure high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of this synthesis pathway.

One of the most notable features of this compound is its potential in drug discovery. The trifluoroacetamido group is known to exhibit strong bioactivity, while the cyano group contributes to molecular stability and solubility. These properties make CAS No. 2680571-44-0 a promising candidate for developing novel therapeutic agents. For instance, studies have shown that this compound demonstrates potent inhibitory activity against certain enzymes involved in disease pathways.

In addition to its pharmacological applications, 4-Cyano-2-(2,2,2-trifluoroacetamido)butanoic acid has also found utility in materials science. Its ability to form stable amide bonds makes it an ideal building block for constructing advanced polymers and materials with tailored properties. Recent research has explored its use in creating biodegradable polymers for biomedical applications.

The physical properties of this compound are equally intriguing. It exhibits a high melting point due to the strong intermolecular hydrogen bonding facilitated by the amide group. Furthermore, its solubility in polar solvents is enhanced by the electron-withdrawing effects of both the cyano and trifluoro groups. These characteristics make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The latest studies on CAS No. 2680571-44-0 have delved into its interaction with biological systems at a molecular level. Researchers have employed computational modeling to predict its binding affinity with target proteins, providing insights into its mechanism of action. These findings have paved the way for further exploration into its therapeutic potential.

In conclusion, 4-Cyano-2-(2,2,2-trifluoroacetamido)butanoic acid, with its unique structure and versatile properties, continues to be a focal point in both academic and industrial research. Its applications span across drug development, materials science, and analytical chemistry. As ongoing research unravels more about its capabilities, this compound is poised to make significant contributions to these fields in the coming years.